Cas no 941910-99-2 (N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide)

• Product Name: N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide
• CAS No: 941910-99-2
• MF: C₂₄H₃₂N₂O₂
• MW: 380.523086547852
• CID: 6236143
• PubChem ID: 16927086
• Update Time: 2025-11-06

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide
• (3r,5r,7r)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)adamantane-1-carboxamide
• AKOS024645106
• N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]adamantane-1-carboxamide
• N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]adamantane-1-carboxamide
• 941910-99-2
• F2384-0402

• Inchi： 1S/C24H32N2O2/c1-15(2)14-26-21-5-4-20(10-19(21)3-6-22(26)27)25-23(28)24-11-16-7-17(12-24)9-18(8-16)13-24/h4-5,10,15-18H,3,6-9,11-14H2,1-2H3,(H,25,28)
• InChI Key： XZNOXXCPMXQMTD-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC1=CC=C2C(CCC(N2CC(C)C)=O)=C1

Computed Properties

• Exact Mass: 380.246378268g/mol
• Monoisotopic Mass: 380.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide (CAS No. 941910-99-2): A Comprehensive Overview

N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide (CAS No. 941910-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features combining a tetrahydroquinoline core and an adamantane moiety, exhibits potential applications in drug development and material science. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's structure is characterized by the presence of a 2-oxo-1,2,3,4-tetrahydroquinolin-6-yl group linked to an adamantane-1-carboxamide unit via an N-1-(2-methylpropyl) bridge. This combination imparts unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are crucial for pharmaceutical applications. Researchers have investigated its potential as a scaffold for designing central nervous system (CNS) targeting agents, given the adamantane group's known ability to cross the blood-brain barrier.

In recent years, the scientific community has shown growing interest in N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide due to its structural similarity to compounds with demonstrated biological activity. The tetrahydroquinoline moiety is particularly noteworthy, as it appears in numerous pharmacologically active compounds with anti-inflammatory, antimicrobial, and anticancer properties. When combined with the rigid adamantane structure, this hybrid molecule presents exciting possibilities for drug discovery programs targeting various diseases.

The synthesis of CAS No. 941910-99-2 typically involves multi-step organic reactions, with careful attention to protecting group strategies and reaction conditions. The 2-methylpropyl side chain introduces specific steric considerations during synthesis, requiring optimized protocols to achieve high yields and purity. Analytical characterization of this compound typically employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structure and purity.

From a pharmaceutical perspective, the adamantane-1-carboxamide portion of the molecule is particularly intriguing. Adamantane derivatives have shown promise in various therapeutic areas, including antiviral and neurological applications. The incorporation of this moiety into the tetrahydroquinoline framework may lead to compounds with improved pharmacokinetic profiles and target specificity. Current research trends suggest potential applications in developing treatments for neurodegenerative disorders, where the combination of blood-brain barrier penetration and specific molecular interactions could be advantageous.

The physicochemical properties of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence its formulation potential. These properties are carefully considered in preclinical development, particularly when assessing bioavailability and delivery methods for potential therapeutic applications.

In material science applications, the rigid adamantane core combined with the planar tetrahydroquinoline system offers interesting possibilities for designing novel organic materials. Researchers have explored similar structures for creating molecular assemblies with specific electronic or photophysical properties. The compound's potential in this field remains an active area of investigation, particularly in the development of advanced functional materials.

Quality control and characterization of CAS No. 941910-99-2 require stringent analytical protocols. High-performance liquid chromatography (HPLC) methods have been developed to assess purity, while spectroscopic techniques verify structural integrity. These quality assurance measures are critical for research applications where compound purity directly impacts experimental outcomes and reproducibility.

The stability profile of N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide under various conditions is an important consideration for storage and handling. Typical storage recommendations include protection from light and moisture at controlled temperatures. These stability characteristics influence the compound's shelf life and determine appropriate handling procedures in laboratory settings.

Recent publications and patent literature reveal growing interest in tetrahydroquinoline-adamantane hybrids, with CAS No. 941910-99-2 representing an important structural archetype. The scientific community continues to explore structure-activity relationships within this chemical class, seeking to optimize biological activity and physicochemical properties for specific applications. This research aligns with current trends in fragment-based drug design and molecular hybridization strategies.

From a commercial perspective, N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide is available through specialty chemical suppliers catering to pharmaceutical and research institutions. The compound's availability in various quantities supports both small-scale research and larger development programs. Pricing and availability may vary based on purity requirements and market demand for this specialized building block.

Safety considerations for handling CAS No. 941910-99-2 follow standard laboratory practices for organic compounds. While not classified as hazardous under typical circumstances, appropriate personal protective equipment and proper ventilation are recommended when working with this material. Material safety data sheets provide detailed handling instructions specific to this chemical entity.

The future research directions for N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yladamantane-1-carboxamide may include further exploration of its biological activities, derivatization studies to expand structure-activity relationships, and investigation of its potential in materials science applications. The compound's unique structural features continue to make it a valuable tool for medicinal chemistry and chemical biology research programs worldwide.